5-bromo-N-(2-fluorobenzyl)-N-(2-furylmethyl)-2-methoxybenzenesulfonamide

• Molecular Formula: C19H17BrFNO4S
• Molecular Weight: 454.3 g/mol
• IUPAC Name: 5-bromo-N-[(2-fluorophenyl)methyl]-N-(furan-2-ylmethyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C19H17BrFNO4S/c1-25-18-9-8-15(20)11-19(18)27(23,24)22(13-16-6-4-10-26-16)12-14-5-2-3-7-17(14)21/h2-11H,12-13H2,1H3
• InChI Key: ZNGHVESZMPRHOI-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Br)S(=O)(=O)N(CC2=CC=CC=C2F)CC3=CC=CO3

Description

5-bromo-N-(2-fluorobenzyl)-N-(2-furylmethyl)-2-methoxybenzenesulfonamide is a chemical compound that falls under the category of sulfonamides. It is a potential drug candidate that has been studied for its various biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2-fluorobenzyl)-N-(2-furylmethyl)-2-methoxybenzenesulfonamide involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. The compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. By inhibiting the activity of HDACs, the compound can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-N-(2-fluorobenzyl)-N-(2-furylmethyl)-2-methoxybenzenesulfonamide have been studied in vitro and in vivo. The compound has been found to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. It has also been found to inhibit the migration and invasion of cancer cells, which are important processes in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-(2-fluorobenzyl)-N-(2-furylmethyl)-2-methoxybenzenesulfonamide in lab experiments include its high potency and specificity towards cancer cells. The compound has been found to have minimal toxicity towards normal cells, which makes it a promising candidate for cancer therapy. However, the limitations of using this compound include its low solubility in water and its instability under certain conditions.

Future Directions

There are several future directions for the research on 5-bromo-N-(2-fluorobenzyl)-N-(2-furylmethyl)-2-methoxybenzenesulfonamide. One direction is to study the combination of this compound with other anticancer agents to enhance its therapeutic efficacy. Another direction is to investigate the potential use of this compound in the treatment of other diseases such as neurodegenerative disorders. Furthermore, the development of new synthesis methods and formulations of this compound can also be explored to improve its bioavailability and stability.

Synthesis Methods

The synthesis of 5-bromo-N-(2-fluorobenzyl)-N-(2-furylmethyl)-2-methoxybenzenesulfonamide involves the reaction of 5-bromo-2-methoxybenzenesulfonyl chloride with 2-fluorobenzylamine and 2-furylmethylamine in the presence of a base. The reaction takes place in a solvent such as dichloromethane or ethyl acetate and requires careful temperature control. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

The compound 5-bromo-N-(2-fluorobenzyl)-N-(2-furylmethyl)-2-methoxybenzenesulfonamide has been studied for its potential use as an anticancer agent. It has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer. The compound has also been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.